Cas no 103884-97-5 (9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-)

9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)- structure
103884-97-5 structure
Product Name:9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-
CAS No:103884-97-5
MF:C10H13FN6O3
MW:284.247024297714
CID:139106
PubChem ID:460081
Update Time:2025-07-29

9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-
    • 2,6-DiaMino-9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-9H-purine
    • 2,6-DiaMinopurine -9-beta-D-(2'-deoxy-2'-fluoro)-arabinoriboside
    • 9H-Purine-2,6-diamine, 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-
    • 9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-9H-purine-2,6-diamine
    • F86427
    • MHWHYOFBOWTAHZ-AYQXTPAHSA-N
    • 9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-.beta.-D-arabinofuranosyl)-
    • 2,6-Diamino-9-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-9H-purine
    • A855488
    • SCHEMBL5709816
    • (2R,3R,4S,5R)-5-(2,6-diaminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
    • (2R,3R,4S,5R)-5-(2,6-diamino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
    • (2R,3R,4S,5R)-5-(2,6-Diamino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • 103884-97-5
    • (2R,3R,4S,5R)-5-(2,6-diaminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • Inchi: 1S/C10H13FN6O3/c11-4-6(19)3(1-18)20-9(4)17-2-14-5-7(12)15-10(13)16-8(5)17/h2-4,6,9,18-19H,1H2,(H4,12,13,15,16)/t3-,4+,6-,9-/m1/s1
    • InChI Key: MHWHYOFBOWTAHZ-AYQXTPAHSA-N
    • SMILES: F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC(N)=NC1=2)O

Computed Properties

  • Exact Mass: 284.10331646g/mol
  • Monoisotopic Mass: 284.10331646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • Density: 2.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 175-178 °C (decomposition)
  • Solubility: Very slightly soluble (0.68 g/l) (25 º C),

9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)- Pricemore >>

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